1-[(2,5-dichlorophenyl)sulfonyl]-N-(4-isopropylphenyl)-3-piperidinecarboxamide

• IUPAC Name: 1-(2,5-dichlorophenyl)sulfonyl-N-(4-propan-2-ylphenyl)piperidine-3-carboxamide
• InChI: InChI=1S/C21H24Cl2N2O3S/c1-14(2)15-5-8-18(9-6-15)24-21(26)16-4-3-11-25(13-16)29(27,28)20-12-17(22)7-10-19(20)23/h5-10,12,14,16H,3-4,11,13H2,1-2H3,(H,24,26)
• InChI Key: WTRDQXXAEGUYMV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)C2CCCN(C2)S(=O)(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C21H24Cl2N2O3S
• Molecular Weight: 455.4 g/mol

Description

Synthesis Analysis

The synthesis of related sulfonamide derivatives typically involves the coupling of chlorosulfonyl compounds with piperidine or other amines under controlled conditions, sometimes employing sodium hydride (NaH) and dimethylformamide (DMF) as reagents for the substitution reactions. These processes highlight the importance of precise reaction conditions for the successful synthesis of sulfonamide compounds with desired functional groups (Khalid et al., 2013).

Molecular Structure Analysis

Molecular structure studies often utilize X-ray diffraction techniques to confirm the crystal structure of synthesized compounds. For example, one study on a similar compound revealed a monoclinic crystal system, demonstrating the detailed geometric arrangement and the confirmation of the piperidine ring as well as the distorted tetrahedral geometry around the sulfur atom (Naveen et al., 2015).

Chemical Reactions and Properties

Chemical reactions involving sulfonamide derivatives can include various substitutions and modifications of the functional groups. The bioactivity of these compounds, such as their inhibitory activity against certain enzymes, is of significant interest. This bioactivity is often a result of the specific chemical structure and the presence of sulfonyl and piperidine groups, which can interact with biological targets (Srivastava et al., 2008).

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many piperidine derivatives exhibit biological activity by interacting with various enzymes or receptors.